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Compound of Interest

Compound Name: 4-(4-Ethylpiperazin-1-yl)aniline

Cat. No.: B038766

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides immediate, essential safety and
logistical information for the handling of 4-(4-Ethylpiperazin-1-yl)aniline, including personal
protective equipment (PPE) recommendations, operational procedures, and disposal plans.

Chemical Identifier:

Name: 4-(4-Ethylpiperazin-1-yl)aniline

CAS Number: 115619-01-7[1][2][3]

Molecular Formula: C12H19N3[1][2][3]

Molecular Weight: 205.30 g/mol [2][3]

Hazard Identification and Personal Protective
Equipment

4-(4-Ethylpiperazin-1-yl)aniline is classified as harmful if swallowed, in contact with skin, or if
inhaled.[2] It is also known to cause skin and serious eye irritation.[2] Therefore, strict
adherence to PPE guidelines is mandatory.

Summary of Required Personal Protective Equipment
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Protection Type

Specification

Rationale

Eye Protection

Chemical goggles or safety
glasses. A face shield is also

recommended.[4]

To prevent eye contact which

can cause serious irritation.[2]

Hand Protection

Chemical-impermeable gloves
(e.g., Butyl, Neoprene,
Polyvinyl alcohol (PVA), or
Viton). Nitrile gloves are NOT

recommended.[1][5]

To prevent skin contact, as the
substance is harmful and can

cause irritation.[2]

Skin and Body Protection

Wear suitable protective
clothing, including a fully-
buttoned lab coat. Fire/flame
resistant and impervious
clothing should be worn.
Safety shoes are also

recommended.[1][4]

To prevent skin exposure and
protect from potential

splashes.

Respiratory Protection

In case of inadequate
ventilation or if exposure limits
are exceeded, use a full-face

respirator.[1][4]

To prevent inhalation, as the
substance is harmful if inhaled
and may cause respiratory

irritation.[2]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe laboratory environment.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a certified laboratory chemical fume hood.[1]

[4]15]

o Ensure that emergency eye wash fountains and safety showers are readily accessible in the

immediate vicinity of any potential exposure.[4]
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» Designate a specific area for handling 4-(4-Ethylpiperazin-1-yl)aniline, clearly marked with
appropriate hazard warnings.[5]

2. Handling:

» Avoid contact with skin and eyes.[1][4]

e Do not breathe dust, mist, or vapors.[1][4]

o Use non-sparking tools to prevent ignition.[1]

e Purchase and use the smallest quantities necessary for the experiment.[5]
e Transport the chemical in secondary, non-breakable containment.[5]

3. Storage:

o Store in a tightly closed, properly labeled container.[1][5]

o Keep in a cool, dry, and well-ventilated place.[1][4]

o Store away from incompatible materials such as strong oxidizers, strong acids, and strong
bases.[5]

Emergency and First Aid Procedures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, perform artificial respiration. Seek

immediate medical attention.[1][4][6]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water. Seek immediate medical attention if

irritation persists.[1][4][6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, removing contact lenses if
present and easy to do. Seek immediate

medical attention.[1][4]

Ingestion

Do NOT induce vomiting. Rinse the mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison control

center or seek immediate medical attention.[1]

[4]

Disposal Plan

Proper disposal of 4-(4-Ethylpiperazin-1-yl)aniline and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

[EEN

container.[5]

N

. Waste Collection:

. Disposal Method:

Collect waste in a compatible and properly labeled container, such as a polyethylene

Do not dispose of this chemical down the drain or in the regular waste stream.[5]

Store waste containers away from incompatible materials.[5]
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o Dispose of contents and container to an approved waste disposal plant.[4] This may involve
removal to an authorized incinerator equipped with an afterburner and a flue gas scrubber.[4]

o Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or
reconditioning, or disposed of in a sanitary landfill after being punctured to prevent reuse.[1]

[7]

Experimental Workflow Diagram

The following diagram illustrates the safe handling workflow for 4-(4-Ethylpiperazin-1-
ylaniline, from receipt of the chemical to its final disposal.

Safe Handling Workflow for 4-(4-Ethylpiperazin-1-yl)aniline
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Caption: Workflow for safe handling of 4-(4-Ethylpiperazin-1-yl)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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